

gabapentin vs carbamazepine seizure control outcomes

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Gabapentin

CAS No.: 60142-96-3

Cat. No.: S528627

Get Quote

Direct Comparison & Clinical Outcomes

The table below summarizes the core characteristics and comparative effectiveness data for seizure control.

Parameter	Carbamazepine	Gabapentin
Primary Seizure Indications	Focal (partial-onset) seizures, generalized tonic-clonic seizures [1].	Adjunctive therapy for partial-onset seizures [2] [3].
FDA-Approved for Epilepsy	Yes [1].	Yes (as adjunctive therapy) [3].
Mechanism of Action	Modulates voltage-gated sodium channels, inhibiting action potentials [1].	Binds to the $\alpha 2\delta$ -1 subunit of voltage-gated calcium channels [3] [4].
Seizure Freedom Rate (Aggregated from RCTs)	58% at 6 months; 48% at 12 months [5].	Specific aggregate rates not provided in search results; generally considered effective for focal seizures but not generalized epilepsy [2].
12-Month Retention Rate	48% [6].	59% [6].

Parameter	Carbamazepine	Gabapentin
(Older Adults)		
Common Adverse Effects	Dizziness, drowsiness, ataxia, nausea, vomiting [1].	Dizziness, somnolence, fatigue, ataxia, peripheral edema [2].
Serious Safety Risks	Black box warnings for severe dermatological reactions (e.g., SJS/TEN) and blood dyscrasias (agranulocytosis, aplastic anemia) [1].	Increased risk of suicidal thoughts and behavior; respiratory depression (serious side effect) [2].
Drug-Drug Interaction Potential	High; strong inducer of CYP3A4 and P-glycoprotein [7].	Low; not significantly metabolized, low protein binding [3] [7].
Pregnancy Category	Category D (Positive evidence of risk) [8].	Category C (Risk cannot be ruled out) [8].

Detailed Experimental Data & Methodologies

For a deeper understanding, the table below outlines key experimental designs and findings from critical studies cited in the results.

Study Focus	Methodology Summary	Key Findings & Relevance
-------------	---------------------	--------------------------


| **CBZ Efficacy Meta-Analysis [5]** | **Design:** Systematic review & meta-analysis of 30 RCTs (≥ 3 months duration). **Population:** Patients with epilepsy on CBZ monotherapy. **Outcomes:** Seizure freedom rate (SFR) and Retention rate (RR). | **Findings:** SFR and RR were highly variable. Aggregated SFR was 58% at 6 months and 48% at 12 months. Outcomes were significantly influenced by study duration and blinding. **Relevance:** Provides high-level evidence on CBZ's efficacy and highlights how study design impacts outcome measures in ASM trials. | | **Comparative Effectiveness in Older Adults [6]** | **Design:** Retrospective cohort study of 417 patients (≥ 55 years). **Intervention:** Initiation of one of 10 common ASMs. **Outcome:** 12-month drug retention (a composite of efficacy and tolerability). | **Findings:** Lamotrigine had the highest 12-month retention (79%), followed by levetiracetam (73%). CBZ retention was 48%, and

gabapentin was 59%. **Relevance:** Offers real-world data on effectiveness in a clinically complex population (older adults), where **gabapentin** showed a higher retention rate than CBZ. | | **Drug-Drug Interaction Study [7]** | **Design:** Open-label, fixed-sequence trial in 36 healthy volunteers. **Intervention:** Assessed pharmacokinetics of factor Xa inhibitors before/during treatment with CBZ, **gabapentin**, or pregabalin. | **Findings:** Carbamazepine significantly reduced exposure to edoxaban, apixaban, and rivaroxaban (~34-44% reduction in AUC). **Gabapentin** and pregabalin did not affect anticoagulant exposure. **Relevance:** Empirically demonstrates CBZ's high DDI potential due to enzyme induction, a critical consideration for polypharmacy, unlike **gabapentin**. |

Mechanisms of Action Visualization

The distinct mechanisms of action for each drug are illustrated in the following diagrams.

Mechanisms of Action: Carbamazepine vs. Gabapentin



[Click to download full resolution via product page](#)

Key Comparative Insights for Professionals

- **Carbamazepine** is a **first-line treatment for focal seizures** with robust long-term efficacy data but a challenging safety profile, including the need for genetic screening in certain populations and a high potential for drug interactions [5] [1] [7].
- **Gabapentin** offers a **favorable pharmacokinetic and safety profile** with minimal drug interactions, making it suitable for patients with complex medication regimens [3] [7]. Its role is primarily as an **adjunctive therapy for partial-onset seizures** [2] [3].
- **Comparative Effectiveness**: While carbamazepine has a strong historical position, real-world studies in specific populations like older adults show that other medications, including **gabapentin**, may have **higher retention rates**, reflecting better overall tolerability and effectiveness in practice [6].

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Carbamazepine - StatPearls - NCBI Bookshelf - NIH [ncbi.nlm.nih.gov]
2. - Wikipedia Gabapentin [en.wikipedia.org]
3. : Uses, Interactions, Gabapentin Mechanism of Action [go.drugbank.com]
4. of Mechanisms of action gabapentin [pubmed.ncbi.nlm.nih.gov]
5. Anti-seizure efficacy and retention rate of carbamazepine ... [pmc.ncbi.nlm.nih.gov]
6. effectiveness of 10 antiepileptic drugs in older adults with... Comparative [pubmed.ncbi.nlm.nih.gov]
7. Frontiers | Effect of the frequently used antiepileptic drugs... [frontiersin.org]
8. - Drugs.com Carbamazepine vs Gabapentin Comparison [drugs.com]

To cite this document: Smolecule. [gabapentin vs carbamazepine seizure control outcomes].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b528627#gabapentin-vs-carbamazepine-seizure-control-outcomes>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com